(4-methyl-1,2,5-oxadiazol-3-yl)methanethiol
Overview
Description
“(4-methyl-1,2,5-oxadiazol-3-yl)methanethiol” is a chemical compound with the CAS Number: 923680-05-1. It has a molecular weight of 130.17 . The IUPAC name for this compound is the same as the common name .
Molecular Structure Analysis
The InChI code for this compound is 1S/C4H6N2OS/c1-3-4(2-8)6-7-5-3/h8H,2H2,1H3 . This indicates that the compound contains carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) atoms.Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 130.17 . Other physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-methyl-1,2,5-oxadiazol-3-yl)methanethiol involves the reaction of 4-methyl-1,2,5-oxadiazol-3-ylamine with chloromethyl methyl sulfide.", "Starting Materials": [ "4-methyl-1,2,5-oxadiazol-3-ylamine", "Chloromethyl methyl sulfide" ], "Reaction": [ "To a solution of 4-methyl-1,2,5-oxadiazol-3-ylamine in dry THF, add sodium hydride and stir for 30 minutes.", "Add chloromethyl methyl sulfide dropwise to the reaction mixture and stir for 24 hours at room temperature.", "Quench the reaction with water and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Purify the product by column chromatography using a mixture of hexane and ethyl acetate as the eluent." ] } | |
CAS RN |
923680-05-1 |
Molecular Formula |
C4H6N2OS |
Molecular Weight |
130.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
